Cas no 1346157-13-8 (5-Bromo-6-methylimidazo[1,2-a]pyridine)

• Product Name: 5-Bromo-6-methylimidazo[1,2-a]pyridine
• CAS No: 1346157-13-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD23708225
• CID: 5041553
• PubChem ID: 90134038
• Update Time: 2026-02-28

5-Bromo-6-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methylimidazo[1,2-a]pyridine
• P18926
• DA-45881
• 1346157-13-8
• MFCD23708225
• ZEJCEVQSLZNIHQ-UHFFFAOYSA-N
• CS-0163348
• SY324277
• BS-43306
• SCHEMBL15688160
• 5-Bromo-6-methylimidazo[1,2-a]pyridine

• MDL： MFCD23708225
• Inchi： 1S/C8H7BrN2/c1-6-2-3-7-10-4-5-11(7)8(6)9/h2-5H,1H3
• InChI Key： ZEJCEVQSLZNIHQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=NC=CN21

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 5-Bromo-6-methylimidazo[1,2-a]pyridine

Comprehensive Overview of 5-Bromo-6-methylimidazo[1,2-a]pyridine (CAS No. 1346157-13-8)

5-Bromo-6-methylimidazo[1,2-a]pyridine (CAS No. 1346157-13-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This imidazo[1,2-a]pyridine derivative is characterized by its unique bromine and methyl substitutions, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's structural versatility makes it a valuable intermediate in synthetic chemistry.

The growing interest in 5-Bromo-6-methylimidazo[1,2-a]pyridine is driven by its potential therapeutic benefits. Recent studies highlight its relevance in targeting cancer pathways and neurodegenerative diseases, aligning with the current focus on precision medicine. Its brominated moiety offers opportunities for further functionalization, making it a hotspot for combinatorial chemistry. As the demand for novel bioactive molecules rises, this compound stands out for its structure-activity relationship (SAR) optimization potential.

In the context of green chemistry, 5-Bromo-6-methylimidazo[1,2-a]pyridine is also being evaluated for sustainable synthesis methods. Researchers are investigating catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact. This aligns with the global push for eco-friendly industrial processes. Additionally, its stability under various conditions makes it a candidate for high-throughput screening in drug development pipelines.

From a commercial perspective, the compound's CAS No. 1346157-13-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial relevance. Suppliers and contract research organizations (CROs) often list it as a building block for small-molecule libraries. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in medicinal chemistry projects.

Emerging trends in AI-driven drug discovery have also spotlighted 5-Bromo-6-methylimidazo[1,2-a]pyridine. Machine learning models predict its interactions with biological targets, accelerating hit-to-lead optimization. This synergy between computational and experimental approaches underscores its role in modern drug design. Furthermore, its patent landscape reveals increasing filings, indicating competitive R&D activity.

For analytical chemists, the compound's chromatographic behavior and spectral properties (e.g., NMR, LC-MS) are well-documented, facilitating quality control in production. Its logP and solubility profiles are critical for formulation studies, addressing common challenges in pharmacokinetics. These attributes make it a benchmark in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) assessments.

In summary, 5-Bromo-6-methylimidazo[1,2-a]pyridine (CAS No. 1346157-13-8) is a multifaceted compound with expanding applications. Its integration into cutting-edge research and alignment with industry trends ensure its continued prominence in scientific literature and commercial markets.